Cas no 20590-45-8 (2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate)

2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranosyl isothiocyanate is a specialized glycosyl donor used in carbohydrate chemistry for the synthesis of thioglycosides and glycoconjugates. Its key advantages include the presence of acetyl protecting groups, which enhance stability and facilitate selective deprotection during synthetic steps. The isothiocyanate moiety enables efficient conjugation with amines, making it valuable for labeling or modifying biomolecules. The β-configuration ensures stereoselective glycosylation, critical for producing biologically relevant structures. This compound is particularly useful in glycobiology research, offering controlled reactivity and compatibility with standard glycosylation protocols. Its high purity and well-defined structure make it a reliable reagent for complex oligosaccharide assembly.
2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate structure
20590-45-8 structure
Product Name:2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate
CAS No:20590-45-8
MF:C15H20N2O8S
MW:388.392903327942
CID:51588
PubChem ID:11474711
Update Time:2025-06-07

2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl isothiocyanate
    • 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSYL ISOTHIOCYANATE
    • 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-β-D-GLUCOPYRANOSYL ISOTHIOCYANATE
    • 3,4,6-tri-O-acetyl-2-(N-acetylamino)-2-deoxyglucopyranosyl isothio cyanate
    • W-201797
    • 20590-45-8
    • SCHEMBL5491524
    • [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-isothiocyanatooxan-2-yl]methyl acetate
    • MA04450
    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-N-(thioxomethylene)-?-D-glucopyranosylamine
    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate
    • Inchi: 1S/C15H20N2O8S/c1-7(18)17-12-14(24-10(4)21)13(23-9(3)20)11(5-22-8(2)19)25-15(12)16-6-26/h11-15H,5H2,1-4H3,(H,17,18)/t11-,12-,13-,14-,15-/m1/s1
    • InChI Key: PNMDNJALVHCMOX-KJWHEZOQSA-N
    • SMILES: S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 388.09400
  • Monoisotopic Mass: 388.09403677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • PSA: 161.68000
  • LogP: 0.13620

2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A168183-10mg
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$ 50.00 2022-06-08
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